molecular formula C4H8N4O2S B6233921 N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide CAS No. 29982-63-6

N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide

Cat. No. B6233921
CAS RN: 29982-63-6
M. Wt: 176.2
InChI Key:
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Description

N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide (DMS) is a sulfonamide derivative of 1H-1,2,4-triazole, which has been utilized for various applications in the fields of organic synthesis, medicinal chemistry, and materials science. DMS has been extensively studied for its versatile reactivity and unique properties, leading to its use in a variety of synthetic protocols and materials.

Scientific Research Applications

N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide has been used in a variety of scientific research applications. It has been used in the synthesis of various small molecules, such as heterocycles, organometallic compounds, and pharmaceuticals. Additionally, this compound has been used as a catalyst in organic reactions, such as the synthesis of amines, alcohols, and ketones. Furthermore, this compound has been used in the synthesis of polymers and nanomaterials, such as block copolymers nanostructures and nanogels.

Mechanism of Action

The mechanism of action of N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide is not well understood. However, it is believed to involve the formation of a sulfonamide complex with the 1H-1,2,4-triazole. This complex is thought to be the active species in the reaction, and is believed to be responsible for the reactivity of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been reported to have a variety of biological activities, including antioxidant, antifungal, and antibacterial activities. Additionally, this compound has been reported to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide in laboratory experiments include its ease of synthesis, its versatility in organic synthesis, and its unique properties. Additionally, this compound is relatively inexpensive and readily available. However, the use of this compound in laboratory experiments is limited by its potential toxicity and its limited solubility in water.

Future Directions

Future research on N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide could focus on its mechanism of action, its biological activities, and its potential toxicity. Additionally, further research could be conducted on the use of this compound in the synthesis of small molecules, polymers, and nanomaterials. Furthermore, research could be conducted on the use of this compound as a catalyst in organic reactions and its potential applications in medicinal chemistry. Finally, research could be conducted on the use of this compound in the development of new materials and technologies.

Synthesis Methods

The synthesis of N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide is typically performed via a three-step process. The first step involves the formation of 1H-1,2,4-triazole from a diazo compound and an aldehyde or ketone. This is followed by the addition of a sulfonamide group to the 1H-1,2,4-triazole, and finally, the dimethylation of the sulfonamide group.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide involves the reaction of N,N-dimethylhydrazinecarbothioamide with sodium nitrite and sodium azide to form the intermediate 1,2,4-triazole-5-thiol. This intermediate is then reacted with chlorosulfonic acid to form the final product, N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide.", "Starting Materials": [ "N,N-dimethylhydrazinecarbothioamide", "Sodium nitrite", "Sodium azide", "Chlorosulfonic acid" ], "Reaction": [ "Step 1: N,N-dimethylhydrazinecarbothioamide is reacted with sodium nitrite and sodium azide in water to form the intermediate 1,2,4-triazole-5-thiol.", "Step 2: The intermediate 1,2,4-triazole-5-thiol is then reacted with chlorosulfonic acid in dichloromethane to form N,N-dimethyl-1H-1,2,4-triazole-5-sulfonamide.", "Step 3: The product is purified by recrystallization from ethanol." ] }

CAS RN

29982-63-6

Molecular Formula

C4H8N4O2S

Molecular Weight

176.2

Purity

95

Origin of Product

United States

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